Cas no 286945-99-1 (3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)-)

3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)- structure
286945-99-1 structure
Product Name:3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)-
CAS No:286945-99-1
MF:C12H17N3
MW:203.283482313156
CID:1435910
Update Time:2024-08-15

3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)-
    • Inchi: 1S/C12H17N3/c1-2-12(7-13-3-1)15-8-10-4-11(9-15)6-14-5-10/h1-3,7,10-11,14H,4-6,8-9H2
    • InChI Key: QGPJNUIJAGMDMT-UHFFFAOYSA-N
    • SMILES: C12CC(CNC1)CN(C1=CC=CN=C1)C2

Computed Properties

  • Exact Mass: 203.14241

Experimental Properties

  • Density: 1.097±0.06 g/cm3(Predicted)
  • Boiling Point: 354.6±32.0 °C(Predicted)
  • PSA: 28.16
  • pka: 10.23±0.20(Predicted)
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